Cas no 1385452-79-8 (N-[Cyano(thiophen-3-YL)methyl]-2-(3,4-dihydro-2H-1-benzopyran-4-YL)acetamide)

• Product Name: N-[Cyano(thiophen-3-YL)methyl]-2-(3,4-dihydro-2H-1-benzopyran-4-YL)acetamide
• CAS No: 1385452-79-8
• MF: C₁₇H₁₆N₂O₂S
• MW: 312.386142730713
• CID: 6316139
• PubChem ID: 72010540
• Update Time: 2025-05-24

N-[Cyano(thiophen-3-YL)methyl]-2-(3,4-dihydro-2H-1-benzopyran-4-YL)acetamide Chemical and Physical Properties

Names and Identifiers

• Z1225120300
• N-[Cyano(thiophen-3-yl)methyl]-2-(3,4-dihydro-2H-chromen-4-yl)acetamide
• 1385452-79-8
• AKOS016926892
• N-[CYANO(THIOPHEN-3-YL)METHYL]-2-(3,4-DIHYDRO-2H-1-BENZOPYRAN-4-YL)ACETAMIDE
• EN300-26688840
• N-[Cyano(thiophen-3-YL)methyl]-2-(3,4-dihydro-2H-1-benzopyran-4-YL)acetamide

• Inchi： 1S/C17H16N2O2S/c18-10-15(13-6-8-22-11-13)19-17(20)9-12-5-7-21-16-4-2-1-3-14(12)16/h1-4,6,8,11-12,15H,5,7,9H2,(H,19,20)
• InChI Key： ZXZVXDMZVZSKFG-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C#N)NC(CC1C2C=CC=CC=2OCC1)=O

Computed Properties

• Exact Mass: 312.09324893g/mol
• Monoisotopic Mass: 312.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 90.4Ų

Additional information on N-[Cyano(thiophen-3-YL)methyl]-2-(3,4-dihydro-2H-1-benzopyran-4-YL)acetamide

Professional Introduction to N-[Cyano(thiophen-3-YL)methyl]-2-(3,4-dihydro-2H-1-benzopyran-4-YL)acetamide (CAS No. 1385452-79-8)

N-[Cyano(thiophen-3-YL)methyl]-2-(3,4-dihydro-2H-1-benzopyran-4-YL)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1385452-79-8, represents a fusion of heterocyclic chemistry and pharmacophore design, making it a subject of intense research interest.

The molecular structure of N-[Cyano(thiophen-3-YL)methyl]-2-(3,4-dihydro-2H-1-benzopyran-4-YL)acetamide incorporates several key functional groups that contribute to its chemical reactivity and biological significance. The presence of a cyano group, a thiophene ring, and a 3,4-dihydro-2H-1-benzopyran moiety creates a complex scaffold that is likely to interact with biological targets in diverse ways. Specifically, the cyano group can serve as a bioisostere for carboxylic acid or amide groups, while the thiophene ring is known for its role in many bioactive natural products and pharmaceuticals. The 3,4-dihydro-2H-1-benzopyran scaffold is particularly noteworthy as it is commonly found in drugs with neurological and cardiovascular effects.

In recent years, there has been growing interest in the development of novel therapeutic agents that target central nervous system (CNS) disorders. The structural features of N-[Cyano(thiophen-3-YL)methyl]-2-(3,4-dihydro-2H-1-benzopyran-4-YL)acetamide make it a promising candidate for further investigation in this area. Studies have suggested that compounds containing the 3,4-dihydro-2H-1-benzopyran moiety may exhibit properties such as neuroprotection and anti-inflammatory effects. Additionally, the thiophene ring has been implicated in various pharmacological activities, including antiviral and antimicrobial properties.

The synthesis of N-[Cyano(thiophen-3-YL)methyl]-2-(3,4-dihydro-2H-1-benzopyran-4-YL)acetamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyano group into the thiophene ring necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Similarly, the attachment of the 3,4-dihydro-2H-1-benzopyran moiety to the acetamide backbone requires a well-designed synthetic route that minimizes structural complexity and maximizes functional group compatibility.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like N-[Cyano(thiophen-3-YL)methyl]-2-(3,4-dihydro-2H-1-benzopyran-4-YL)acetamide with greater accuracy. Molecular docking studies have been particularly useful in identifying potential binding interactions with target proteins. These studies have hinted at possible applications in treating conditions such as Alzheimer's disease and Parkinson's disease, where modulation of neurotransmitter activity is crucial.

The pharmacokinetic properties of this compound are also an area of active research. Understanding how N-[Cyano(thiophen-3-YL)methyl]-2-(3,4-dihydro-2H-1-benzopyran-4-YL)acetamide is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preclinical studies have begun to explore these aspects, providing valuable insights into its pharmacokinetic profile. These studies are critical for determining appropriate dosing regimens and identifying any potential toxicity concerns.

In conclusion, N-[Cyano(thiophen-3-YL)methyl]-2-(3,4-dihydro-2H-1-benzopyran-4-YL)acetamide represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential biological activities. Its unique combination of functional groups positions it as a promising candidate for further development in treating various diseases, particularly those affecting the central nervous system. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.